Cas no 1928223-84-0 (2-{3-(trifluoromethoxy)phenylmethyl}pyrrolidine)

• Product Name: 2-{3-(trifluoromethoxy)phenylmethyl}pyrrolidine
• CAS No: 1928223-84-0
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6249177
• PubChem ID: 107105416
• Update Time: 2025-05-20

2-{3-(trifluoromethoxy)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{3-(trifluoromethoxy)phenylmethyl}pyrrolidine
• 2-{[3-(trifluoromethoxy)phenyl]methyl}pyrrolidine
• 1928223-84-0
• EN300-1947153

• Inchi： 1S/C12H14F3NO/c13-12(14,15)17-11-5-1-3-9(8-11)7-10-4-2-6-16-10/h1,3,5,8,10,16H,2,4,6-7H2
• InChI Key： AYHYOFDOFPPTKX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC1CCCN1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-{3-(trifluoromethoxy)phenylmethyl}pyrrolidine

2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine: A Comprehensive Overview

2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine, also known by its CAS number 1928223-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethoxy-substituted phenylmethyl group. The trifluoromethoxy group, a common substituent in medicinal chemistry, contributes to the compound's stability and bioavailability, making it a promising candidate for various applications.

The synthesis of 2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the trifluoromethoxybenzaldehyde derivative, followed by a condensation reaction with pyrrolidine to form the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine exhibits potent activity in several biological assays. For instance, it has shown promise as a potential modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Additionally, research has highlighted its ability to inhibit certain enzyme activities, suggesting its potential utility in treating conditions such as inflammation and neurodegenerative diseases.

The structural versatility of this compound allows for further functionalization, enabling researchers to explore its potential in diverse therapeutic areas. For example, recent studies have investigated the use of trifluoromethoxy-substituted analogs in anticancer drug development. These efforts have revealed that such compounds can selectively target cancer cells while minimizing toxicity to healthy tissues, offering a novel approach to chemotherapy.

In terms of applications beyond pharmacology, 2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers are actively exploring its integration into flexible electronics and optoelectronic devices, where its stability and conductivity could offer significant advantages.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of CAS 1928223-84-0 becomes crucial. Recent studies have focused on assessing its persistence in various environmental matrices and developing strategies for safe disposal or recycling.

In conclusion, 2-{3-(Trifluoromethoxy)phenylmethyl}pyrrolidine, with its CAS number 1928223-84-0, represents a multifaceted compound with applications spanning medicine, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.